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Compound of Interest

Compound Name: Diselenium

Cat. No.: B1237649 Get Quote

This guide provides immediate, essential safety protocols and logistical information for the

handling and disposal of diselenium dichloride (Se₂Cl₂). It is intended for researchers,

scientists, and drug development professionals to ensure safe laboratory practices.

Diselenium dichloride is a corrosive, toxic, and moisture-sensitive reddish-brown oily liquid.[1]

[2] It is crucial to handle this chemical with extreme care to prevent severe skin burns, eye

damage, and respiratory irritation.[1][3][4]

Quantitative Safety Data
The following table summarizes key quantitative data for diselenium dichloride to inform risk

assessments and safety procedures.
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Parameter Value Reference

Exposure Limits

OSHA PEL 0.2 mg/m³ (as Se) [4][5]

NIOSH REL 0.2 mg/m³ (as Se) [5]

ACGIH TLV 0.2 mg/m³ (as Se) [4]

Physical Properties

Molecular Formula Se₂Cl₂ [6][7]

Molecular Weight 228.84 g/mol [2][7]

Appearance Reddish-brown, oily liquid [1][2]

Melting Point -85 °C / -121 °F [2][3]

Boiling Point 127 °C / 261 °F [2]

Toxicity

Acute Oral Toxicity Category 3 [6][8]

Acute Inhalation Toxicity Category 3 [6][8]

Skin Corrosion/Irritation Category 1B [8]

Serious Eye Damage/Irritation Category 1 [8]

Personal Protective Equipment (PPE)
Strict adherence to the following PPE guidelines is mandatory when handling diselenium
dichloride.
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PPE Category Specification Rationale

Eye Protection
Chemical safety goggles and a

face shield.[9][10][11]

Protects against splashes and

vapors that can cause severe

eye damage.[8]

Hand Protection

Chemical-resistant gloves

(e.g., Butyl rubber, Neoprene).

[11][12]

Prevents skin contact which

can cause severe burns.[1][8]

Skin and Body Protection

A flame-resistant lab coat or a

chemical-resistant apron over

a long-sleeved lab coat, long

pants, and closed-toe shoes.

[9][10][13]

Provides a barrier against

accidental spills and splashes.

Respiratory Protection

A NIOSH-approved respirator

with a cartridge for inorganic

gases and vapors is required if

working outside of a certified

chemical fume hood.[8][9][14]

Protects against the inhalation

of toxic vapors.[1][6]

Operational Plan for Handling Diselenium Dichloride
1. Pre-Handling Preparations:

Work Area: All work must be conducted in a well-ventilated area, inside a certified chemical

fume hood.[1]

Emergency Equipment: Ensure an eyewash station and safety shower are readily

accessible.[15]

Spill Kit: Have a spill kit containing an inert absorbent material (e.g., sand, vermiculite)

readily available.[6]

Container Inspection: Inspect the diselenium dichloride container for any damage or leaks

before handling.

2. Handling Procedure:
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Personal Protective Equipment: Don all required PPE before entering the designated

handling area.

Dispensing: Carefully measure and dispense the required amount of diselenium dichloride.

Avoid generating mists or vapors.

Avoid Incompatibilities: Keep away from incompatible materials such as strong bases and

oxidizing agents.[14] Diselenium dichloride reacts with water.[16]

Container Sealing: Tightly seal the container immediately after use.[14]

3. Post-Handling and Storage:

Decontamination: Wipe down the work area with an appropriate cleaning agent.

Glove Removal: Remove gloves using the proper technique to avoid skin contamination and

dispose of them as hazardous waste.[6]

Hand Washing: Wash hands thoroughly with soap and water after handling is complete.[14]

Storage: Store diselenium dichloride in a cool, dry, well-ventilated area, away from

incompatible materials, and in a tightly closed container.[1][14] The storage area should be

locked.[14]

Disposal Plan
Waste Collection: Collect all diselenium dichloride waste, including contaminated materials,

in a designated, properly labeled, and sealed container.

Disposal: Dispose of the waste through an approved hazardous waste disposal plant.[14][17]

Do not dispose of it down the drain or in the regular trash.[6][17]

Emergency Plan
1. In Case of Skin Contact:

Immediately remove all contaminated clothing.[8][14]
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Rinse the affected skin area with copious amounts of water for at least 15 minutes.[8][14]

Seek immediate medical attention.[8][14]

2. In Case of Eye Contact:

Immediately flush the eyes with plenty of water for at least 15 minutes, including under the

eyelids.[8][14]

Remove contact lenses if present and easy to do.[14]

Seek immediate medical attention.[8][14]

3. In Case of Inhalation:

Move the individual to fresh air immediately.[8][14]

If breathing is difficult or has stopped, provide artificial respiration.[6][8]

Seek immediate medical attention.[8][14]

4. In Case of Ingestion:

Do NOT induce vomiting.[8][14]

Rinse the mouth with water.[14][17]

Seek immediate medical attention.[14][17]

5. In Case of a Spill:

Evacuate the area and prevent entry.

Wearing appropriate PPE, cover the spill with an inert absorbent material.[6]

Collect the absorbed material into a suitable container for disposal.[6]

Ventilate the area and decontaminate the spill site.
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For large spills, contact your institution's environmental health and safety department.

Visual Workflow for Safe Handling
The following diagram illustrates the key steps for the safe handling of diselenium dichloride,

from preparation to disposal.
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Safe Handling Workflow for Diselenium Dichloride

1. Preparation

2. Handling

3. Post-Handling & Disposal

Emergency Procedures

Verify Fume Hood Certification

Check Emergency Equipment
(Eyewash, Shower)

Assemble PPE

Prepare Spill Kit

Don Appropriate PPE

Handle in Fume Hood

Dispense Carefully

Seal Container After Use In Case of Exposure or Spill:
Follow Emergency Plan

Decontaminate Work Area

Properly Remove & Dispose of Gloves

Wash Hands Thoroughly

Store in Designated Area

Dispose of Waste via
Approved Channels

Click to download full resolution via product page

Caption: Workflow for the safe handling of diselenium dichloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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